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Compound of Interest

Compound Name: 4,5-Dichloropicolinic acid

Cat. No.: B1331721 Get Quote

Application Notes and Protocols for 4,5-
Dichloropicolinic Acid
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of 4,5-
Dichloropicolinic acid, a chemical intermediate used in various research and development

applications. Adherence to these protocols is crucial to ensure personnel safety and maintain

the integrity of the compound.

Product Information and Physical Data
4,5-Dichloropicolinic acid is a chlorinated pyridinecarboxylic acid. Below is a summary of its

key physical and chemical properties.
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Property Value

CAS Number 73455-13-7

Molecular Formula C₆H₃Cl₂NO₂

Molecular Weight 192.00 g/mol

Boiling Point 328.2°C at 760 mmHg

Flash Point 152.3°C

Density 1.612 g/cm³

Physical Form Solid

Hazard Identification and Safety Precautions
4,5-Dichloropicolinic acid is classified as a hazardous substance. The primary hazards

include skin, eye, and respiratory tract irritation. It is harmful if swallowed. All personnel

handling this compound must be thoroughly familiar with its hazards and follow all prescribed

safety precautions.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4,5-Dichloropicolinic acid to

minimize exposure risk.

PPE Item Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection

Laboratory coat, closed-toe shoes. For larger

quantities, consider a chemical-resistant apron

or suit.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator with a

particulate filter is recommended.

Experimental Protocols: Safe Handling and Storage
Preparation: Before handling, ensure that the work area is clean and uncluttered. A chemical

fume hood should be used for all operations that may generate dust or aerosols.

Dispensing: Carefully weigh and dispense the required amount of 4,5-Dichloropicolinic
acid in a fume hood. Use appropriate tools (e.g., spatula, weighing paper) to avoid direct

contact.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to prevent

splashing. If the dissolution is exothermic, use a cooling bath.
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Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.

Container: Store 4,5-Dichloropicolinic acid in its original, tightly sealed container.

Location: Keep in a cool, dry, and well-ventilated area.[1] Store away from direct sunlight and

sources of ignition.[2]

Segregation: Store separately from incompatible materials such as strong oxidizing agents,

strong bases, and strong acids.[3]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

Small Spills:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area with a suitable decontamination solution.

Large Spills:

Evacuate the area immediately and alert emergency services.

Prevent the spill from entering drains or waterways.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4][5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[5]
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4][5]

Containerization: Collect all waste containing 4,5-Dichloropicolinic acid in a designated,

labeled, and sealed container.

Compatibility: Ensure the waste container is compatible with the chemical waste.[6]

Disposal: Dispose of the chemical waste in accordance with all local, state, and federal

regulations.[3][7] Do not dispose of it down the drain or in the regular trash. Contact a

licensed professional waste disposal service.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 4,5-
Dichloropicolinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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